Cas no 1707563-31-2 (Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate)
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate
- (5-Azepan-2-yl-furan-2-ylmethyl)-carbamic acid ethyl ester
-
- Inchi: 1S/C14H22N2O3/c1-2-18-14(17)16-10-11-7-8-13(19-11)12-6-4-3-5-9-15-12/h7-8,12,15H,2-6,9-10H2,1H3,(H,16,17)
- InChI Key: JEIHOKHIEAQKMG-UHFFFAOYSA-N
- SMILES: O1C(CNC(=O)OCC)=CC=C1C1CCCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 286
- XLogP3: 1.5
- Topological Polar Surface Area: 63.5
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292467-1g |
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate |
1707563-31-2 | 97% | 1g |
$528 | 2021-06-09 | |
| Chemenu | CM292467-5g |
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate |
1707563-31-2 | 97% | 5g |
$1487 | 2021-06-09 | |
| Chemenu | CM292467-10g |
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate |
1707563-31-2 | 97% | 10g |
$2020 | 2021-06-09 | |
| Chemenu | CM292467-1g |
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate |
1707563-31-2 | 97% | 1g |
$622 | 2023-03-07 |
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate: A Comprehensive Overview
Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate, with the CAS number 1707563-31-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both azepane and furan moieties in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further investigation.
The molecular structure of Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate consists of a carbamate functional group attached to a methyl group, which is further substituted with a 5-(azepan-2-yl)furan moiety. This specific arrangement of functional groups imparts unique chemical properties that make the compound suitable for various biochemical interactions. The azepane ring, known for its stability and ability to mimic certain biological structures, plays a crucial role in modulating the compound's pharmacokinetic profile. Meanwhile, the furan ring contributes to its solubility and reactivity, making it an attractive scaffold for medicinal chemists.
Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate has been studied for its potential role in modulating various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its ability to cross the blood-brain barrier could make it useful in the treatment of neurological conditions.
In vitro studies have demonstrated that Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate exhibits inhibitory activity against certain enzymes implicated in disease progression. For instance, preliminary research indicates that it may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation. Furthermore, its interaction with other enzymes such as cytochrome P450 may provide insights into its metabolic pathways and potential drug-drug interactions.
The synthesis of Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the azepane ring, followed by the introduction of the furan moiety and finally the carbamate group. Advanced synthetic techniques such as transition metal catalysis have been employed to enhance reaction efficiency and selectivity. These methods not only improve the overall yield but also minimize byproduct formation, ensuring a cleaner synthesis process.
One of the most intriguing aspects of Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate is its potential as a lead compound for drug development. Medicinal chemists have leveraged its structural framework to design derivatives with enhanced pharmacological properties. By modifying specific regions of the molecule, researchers aim to improve its binding affinity, selectivity, and pharmacokinetic characteristics. These efforts are part of an ongoing effort to develop next-generation therapeutics that are more effective and have fewer side effects.
The use of computational methods has also played a significant role in understanding the behavior of Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is crucial for designing experiments and optimizing synthetic routes. Furthermore, computational studies can provide insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are essential for evaluating its potential as a drug candidate.
Future research directions for Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate include exploring its mechanism of action in vivo. Animal models provide a platform for testing the compound's efficacy and safety profile before human trials can begin. By understanding how it interacts with biological systems at multiple levels—molecular, cellular, and organismic—researchers can gain valuable insights into its therapeutic potential.
The growing interest in natural product-inspired scaffolds has also influenced the study of Ethyl ((5-(azepan-2-y-furan-y-methyl)y-carbamate). Many natural products contain complex heterocyclic structures that have been successfully translated into synthetic molecules with therapeutic benefits. By drawing inspiration from nature's own chemical libraries, scientists hope to discover new compounds with unique properties that can address unmet medical needs.
In conclusion, Ethyl ((5-(azepan-y-y-furan-y-methyl)y-carbamate (CAS no: 1707563-y1-y) represents an exciting area of research with significant implications for pharmaceutical development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1707563-31-2 (Ethyl ((5-(azepan-2-yl)furan-2-yl)methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)